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Compound of Interest

Compound Name: sodium;4-chlorobenzoate

Cat. No.: B7766205

Get Quote

CAS Number: 3686-66-6 Molecular Weight: 178.55 g/mol

This technical guide provides an in-depth overview of sodium 4-chlorobenzoate, a chemical

compound with applications in organic synthesis and as a key intermediate in the development

of pharmaceuticals. This document is intended for researchers, scientists, and professionals in

the field of drug development, offering detailed experimental protocols, data presentation, and

visualization of relevant chemical and biological pathways.

Physicochemical Properties and Specifications
Sodium 4-chlorobenzoate, also known as sodium p-chlorobenzoate, is the sodium salt of 4-

chlorobenzoic acid.[1][2][3] It is a white to off-white crystalline powder.[3]
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Property Value Reference

CAS Number 3686-66-6 [2]

Molecular Formula C₇H₄ClNaO₂ [2]

Molecular Weight 178.55 g/mol [2]

Appearance
White to off-white crystalline

powder
[3]

Melting Point >300 °C

Solubility Soluble in water [3]

Synonyms
Sodium p-chlorobenzoate, 4-

Chlorobenzoic acid sodium salt
[1]

Synthesis and Purification
Sodium 4-chlorobenzoate can be synthesized through the neutralization of 4-chlorobenzoic

acid with a sodium base or by the saponification of a 4-chlorobenzoic acid ester.

Experimental Protocol: Synthesis from 4-Chlorobenzoic
Acid
This protocol details the synthesis of sodium 4-chlorobenzoate via the neutralization of 4-

chlorobenzoic acid with sodium hydroxide.

Materials:

4-Chlorobenzoic acid

Sodium hydroxide (NaOH)

Deionized water

Ethanol

Magnetic stirrer and stir bar
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Heating mantle or hot plate

pH meter or pH indicator strips

Büchner funnel and filter paper

Vacuum flask

Procedure:

In a flask, dissolve a specific molar amount of 4-chlorobenzoic acid in a minimal amount of

ethanol with gentle heating and stirring.

In a separate beaker, prepare an aqueous solution with an equimolar amount of sodium

hydroxide.

Slowly add the sodium hydroxide solution to the 4-chlorobenzoic acid solution while

continuously stirring.

Monitor the pH of the reaction mixture. The addition of the base should continue until a

neutral pH (approximately 7.0) is achieved.

Once the reaction is complete, cool the mixture to room temperature and then further in an

ice bath to induce crystallization.

Collect the precipitated sodium 4-chlorobenzoate by vacuum filtration using a Büchner

funnel.

Wash the crystals with a small amount of cold ethanol to remove any unreacted starting

materials or impurities.

Dry the purified crystals in a vacuum oven at a suitable temperature.

Experimental Protocol: Purification by Recrystallization
This protocol describes the purification of crude sodium 4-chlorobenzoate using a mixed-

solvent recrystallization method with an ethanol-water system.
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Materials:

Crude sodium 4-chlorobenzoate

Ethanol

Deionized water

Erlenmeyer flasks

Heating mantle or hot plate

Büchner funnel and filter paper

Vacuum flask

Procedure:

Dissolve the crude sodium 4-chlorobenzoate in a minimal amount of hot ethanol in an

Erlenmeyer flask.

While the solution is hot, add deionized water dropwise until the solution becomes slightly

turbid, indicating the saturation point.

If turbidity persists, add a few drops of hot ethanol until the solution becomes clear again.

Allow the solution to cool slowly to room temperature, which facilitates the formation of well-

defined crystals.

Further cool the flask in an ice bath to maximize the yield of the purified crystals.

Collect the crystals by vacuum filtration.

Wash the collected crystals with a small amount of a cold ethanol-water mixture.

Dry the purified sodium 4-chlorobenzoate crystals under vacuum.

Analytical Characterization
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The purity and identity of the synthesized sodium 4-chlorobenzoate can be confirmed using

various analytical techniques.

High-Performance Liquid Chromatography (HPLC)
A reversed-phase HPLC method can be employed to assess the purity of sodium 4-

chlorobenzoate.

Parameter Condition

Column C18, 5 µm, 4.6 x 250 mm

Mobile Phase
Acetonitrile and water with a buffer (e.g.,

phosphate or acetate)

Detection UV at a specific wavelength (e.g., 230-254 nm)

Flow Rate 1.0 mL/min

Injection Volume 10-20 µL

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR and ¹³C-NMR spectroscopy can be used to confirm the chemical structure of sodium

4-chlorobenzoate. The expected chemical shifts for the aromatic protons and carbons of the 4-

chlorobenzoate anion would be observed. In D₂O, the protons on the benzene ring typically

appear as two doublets.

Applications in Drug Development
Sodium 4-chlorobenzoate serves as a crucial building block in the synthesis of various active

pharmaceutical ingredients (APIs). Its chemical structure allows for further modification to

create more complex molecules with therapeutic properties.

Role as a Precursor for Epidermal Growth Factor
Receptor (EGFR) Inhibitors
One of the significant applications of 4-chlorobenzoic acid and its derivatives is in the synthesis

of EGFR inhibitors for cancer therapy.[4][5] The 4-chlorophenyl moiety is a common feature in
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the structure of several small-molecule tyrosine kinase inhibitors.

Below is a diagram illustrating the logical workflow from a 4-chlorobenzoic acid derivative to the

inhibition of the EGFR signaling pathway.
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Caption: Synthesis of an EGFR inhibitor from a 4-chlorobenzoic acid derivative and its

mechanism of action.

Antimicrobial Potential
While specific studies on the antimicrobial mechanism of sodium 4-chlorobenzoate are limited,

the structurally related sodium benzoate is a well-known antimicrobial agent. The proposed

mechanism for benzoates involves the disruption of the microbial cell membrane, leading to

increased permeability, inhibition of essential enzymes, and acidification of the cell's interior. It

is plausible that sodium 4-chlorobenzoate exerts a similar effect, with the chlorine atom

potentially modifying its lipophilicity and efficacy.

The following diagram illustrates the proposed antimicrobial mechanism of action for benzoate-

related compounds.
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Caption: Proposed antimicrobial mechanism of action for benzoate compounds.

Conclusion
Sodium 4-chlorobenzoate is a valuable chemical intermediate with established and potential

applications in the pharmaceutical industry. The detailed protocols and information provided in

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b7766205/docs?utm_src=pdf-body-img#sodium-4-chlorobenzoate-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766205?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


this guide are intended to support researchers in the synthesis, purification, and

characterization of this compound, as well as in exploring its utility in the development of novel

therapeutic agents. Further research into its specific biological activities and signaling pathway

interactions is warranted to fully elucidate its potential in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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